Cas no 101398-45-2 (Methanimidamide, N'-2,1,3-benzothiadiazol-4-yl-N,N-dimethyl-, compd. with iodomethane (1:1))

• Product Name: Methanimidamide, N'-2,1,3-benzothiadiazol-4-yl-N,N-dimethyl-, compd. with iodomethane (1:1)
• CAS No: 101398-45-2
• MF: C₁₀H₁₃IN₄S
• MW: 348.206492185593
• CID: 1129096
• Update Time: 2023-04-06

Methanimidamide, N'-2,1,3-benzothiadiazol-4-yl-N,N-dimethyl-, compd. with iodomethane (1:1) Chemical and Physical Properties

Names and Identifiers

• N'-2,1,3-benzothiadiazol-4-yl-N,N-dimethylimidoformamide - iodomethane (1:1)
• N'-(2,1,3-benzothiadiazol-4-yl)-N,N-dimethylmethanimidamide,iodomethane
• Methanimidamide, N'-2,1,3-benzothiadiazol-4-yl-N,N-dimethyl-, compd. with iodomethane (1:1)

• Inchi： 1S/C9H10N4S.CH3I/c1-13(2)6-10-7-4-3-5-8-9(7)12-14-11-8;1-2/h3-6H,1-2H3;1H3/b10-6-;
• InChI Key： KTBPRCFPZXZROS-OTUCAILMSA-N
• SMILES： CI.N(/C1=CC=CC2=NSN=C12)=C/N(C)C

Computed Properties

• Exact Mass: 347.991
• Monoisotopic Mass: 347.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 348.21g/mol
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• Boiling Point: 317°C at 760 mmHg
• Flash Point: 145.5°C
• PSA: 69.62000
• LogP: 2.96390